N-(3,4-dimethylphenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H15N3O2S/c1-8-4-5-11(6-9(8)2)14-12(17)7-19-13-16-15-10(3)18-13/h4-6H,7H2,1-3H3,(H,14,17)
• InChI Key: FJNWBQJWVULFIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(O2)C)C
• Molecular Formula: C13H15N3O2S
• Molecular Weight: 277.34 g/mol

Description

N-(3,4-dimethylphenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide, also known as DMPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMPO is a thiol-reactive spin trap that has been used to study the mechanisms of oxidative stress and free radical formation in biological systems.

Mechanism of Action

N-(3,4-dimethylphenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide works by trapping free radicals and forming stable adducts. Free radicals are highly reactive species that can damage biological molecules, including proteins, lipids, and DNA. This compound traps free radicals by reacting with their unpaired electrons, forming stable adducts that can be detected using various spectroscopic techniques. This compound has been shown to trap a variety of free radicals, including superoxide, hydroxyl, and peroxyl radicals.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to protect against oxidative stress and free radical damage in a variety of biological systems, including cells, tissues, and organs. This compound has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide has several advantages for lab experiments. This compound is a thiol-reactive spin trap that can trap free radicals and form stable adducts, which can then be analyzed using various spectroscopic techniques. This compound is also relatively easy to synthesize and is commercially available. However, this compound has some limitations for lab experiments. This compound is relatively unstable and can decompose over time, which can affect its ability to trap free radicals. This compound can also react with other thiols in biological systems, which can affect its specificity for free radicals.

Future Directions

There are several future directions for N-(3,4-dimethylphenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide research. One future direction is the development of more stable this compound analogs that can trap free radicals more effectively and have improved specificity for free radicals. Another future direction is the use of this compound in the study of oxidative stress and free radical formation in disease states, including cancer, neurodegenerative diseases, and cardiovascular diseases. This compound can also be used in the development of new antioxidant therapies and in the study of the role of free radicals in aging and age-related diseases.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-[(5-methyl-1,3,4-oxadiazol-2-yl)thio]acetamide has been used in a variety of scientific research applications, including the study of oxidative stress and free radical formation in biological systems. This compound is a thiol-reactive spin trap that can trap free radicals and form stable adducts, which can then be analyzed using various spectroscopic techniques. This compound has been used to study free radical formation in a variety of biological systems, including cells, tissues, and organs.